Cas no 35558-50-0 (BROMOCYCLOHEPTANE-D13)

• Product Name: BROMOCYCLOHEPTANE-D13
• CAS No: 35558-50-0
• MF: C₇H₁₃Br
• MW: 190.162223577499
• CID: 920460
• PubChem ID: 118855851
• Update Time: 2025-04-19

BROMOCYCLOHEPTANE-D13 Chemical and Physical Properties

Names and Identifiers

• BROMOCYCLOHEPTANE-D13
• Cycloheptane-d13, bromo-
• DTXSID301313003
• 35558-50-0

• Inchi： 1S/C7H13Br/c8-7-5-3-1-2-4-6-7/h7H,1-6H2/i1D2,2D2,3D2,4D2,5D2,6D2,7D
• InChI Key： LOXORFRCPXUORP-VJHZSJHASA-N
• SMILES： BrC1([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C1([2H])[2H]

Computed Properties

• Exact Mass: 189.10166g/mol
• Monoisotopic Mass: 189.10166g/mol
• Isotope Atom Count: 13
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 53.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų